Cas no 5694-57-5 (2-Methylidene-2H-1,3-dithiole)
2-Methylidene-2H-1,3-dithiole structure
Product Name:2-Methylidene-2H-1,3-dithiole
CAS No:5694-57-5
MF:C4H4S2
MW:116.204558372498
CID:2693516
PubChem ID:21344112
Update Time:2025-04-21
2-Methylidene-2H-1,3-dithiole Chemical and Physical Properties
Names and Identifiers
-
- 2-methylidene-1,3-dithiole
- 2-Methylidene-2H-1,3-dithiole
- DTXSID00612642
- SCHEMBL1976866
- 5694-57-5
- DTXCID50563397
-
- Inchi： 1S/C4H4S2/c1-4-5-2-3-6-4/h2-3H,1H2
- InChI Key： NBNMBFBYRFDTMS-UHFFFAOYSA-N
- SMILES： S1C=CSC1=C
Computed Properties
- Exact Mass: 115.97544247g/mol
- Monoisotopic Mass: 115.97544247g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 6
- Rotatable Bond Count: 0
- Complexity: 83.7
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 50.6Ų
2-Methylidene-2H-1,3-dithiole Related Literature
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1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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